Cas no 2411296-71-2 (2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2411296-71-2
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5943783
• PubChem ID: 145887856
• Update Time: 2025-10-29

2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z1562140723
• 2-chloro-1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)azetidin-1-yl]propan-1-one
• 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one
• EN300-7559412
• 2411296-71-2
• 2-Chloro-1-(3-(3,5-dimethyl-1H-pyrazol-1-yl)azetidin-1-yl)propan-1-one

• Inchi： 1S/C11H16ClN3O/c1-7-4-8(2)15(13-7)10-5-14(6-10)11(16)9(3)12/h4,9-10H,5-6H2,1-3H3
• InChI Key： GVXUVQIYWMKFEA-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(C1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one

Professional Introduction to 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2411296-71-2)

2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one is a key intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, identified by its CAS number 2411296-71-2, has garnered significant attention due to its structural complexity and potential applications in drug development. The presence of both chloro and azetidinyl moieties in its molecular framework makes it a versatile building block for designing novel therapeutic agents.

The 3,5-dimethylpyrazol-1-yl substituent is particularly noteworthy, as it introduces a rigid aromatic ring system that can enhance the metabolic stability and binding affinity of the resulting drug candidates. This feature has made the compound an attractive choice for medicinal chemists working on targeted therapies. Recent studies have highlighted its utility in the development of small-molecule inhibitors for enzymes involved in inflammatory and infectious diseases.

In the realm of drug discovery, the propan-1-one backbone provides a scaffold for further functionalization, enabling the creation of diverse chemical libraries. Researchers have leveraged this compound to explore novel mechanisms of action, particularly in the treatment of neurological disorders. The combination of chloro and azetidinyl groups allows for selective modifications, facilitating the optimization of pharmacokinetic properties such as solubility and bioavailability.

One of the most compelling aspects of 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By targeting specific kinases, this compound has shown promise in preclinical studies as a potential therapeutic agent. The 3,5-dimethylpyrazol-1-yl moiety, in particular, has been found to enhance binding interactions with kinase active sites, improving overall efficacy.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that the chloro group can serve as a handle for further derivatization, allowing researchers to fine-tune the pharmacological profile of their candidates. These insights have guided the design of more sophisticated analogs with improved target engagement and reduced off-target effects.

The pharmaceutical industry has also been exploring the use of 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]propan-1-one in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more effective treatments. Preliminary data suggest that its inclusion in multi-target drug regimens could improve patient outcomes by addressing multiple disease pathways simultaneously.

From a synthetic chemistry perspective, this compound exemplifies the importance of heterocyclic scaffolds in drug design. The azetidinyl ring provides a unique three-membered nitrogen-containing core that can be modified to introduce various functional groups. This flexibility has enabled the creation of a wide range of derivatives with distinct biological activities. Additionally, the chloro group offers opportunities for further chemical transformations, such as nucleophilic substitution reactions that can be used to introduce new pharmacophores.

The growing interest in this compound underscores its significance as a tool for innovation in medicinal chemistry. As research continues to uncover new therapeutic applications, 2-Chloro-1-[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-y]propan-l-one is poised to remain at the forefront of drug discovery efforts. Its unique structural features and versatile reactivity make it an indispensable asset for scientists seeking to develop next-generation therapeutics.

In conclusion, 2-Chloro-l-[3-(3,S-dimethylpyrazol-l-yI)azetidin-l-yI]propan-I-one (CAS No. 24l1296-TT712) represents a significant advancement in pharmaceutical chemistry. Its complex architecture and functional diversity have positioned it as a valuable intermediate in the synthesis of bioactive molecules. With ongoing research highlighting its potential in treating various diseases, this compound continues to be a cornerstone of modern drug development efforts.